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Introduction
Acetomesitylene, also known as 2',4',6'-trimethylacetophenone, is an aromatic ketone that has

been a subject of interest in organic synthesis and medicinal chemistry. Its unique structure,

featuring a sterically hindered carbonyl group, imparts distinct chemical properties and

reactivity. This technical guide provides an in-depth overview of the discovery and history of

Acetomesitylene, its physicochemical properties, detailed historical synthesis protocols, and the

fundamental reaction pathway.

Historical Perspective and Discovery
The synthesis of Acetomesitylene is rooted in the development of the Friedel-Crafts acylation

reaction in the late 19th century. While the exact date of its first synthesis is not definitively

documented as a singular "discovery" event, early investigations into the acylation of

substituted aromatic compounds laid the groundwork. A key publication by C. R. Noller and

Roger Adams in 1924 in the Journal of the American Chemical Society detailed the use of

aliphatic acid anhydrides for the preparation of ketones via the Friedel-Crafts reaction, which

would have included the synthesis of compounds like Acetomesitylene.[1][2][3] This work

provided a systematic study and reliable method for the synthesis of such ketones, marking a

significant step in their accessibility for further research.
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The primary route to Acetomesitylene has consistently been the Friedel-Crafts acylation of

mesitylene (1,3,5-trimethylbenzene).[4][5][6][7] This reaction, catalyzed by a Lewis acid,

typically aluminum chloride, involves the electrophilic substitution of an acetyl group onto the

mesitylene ring. The steric hindrance provided by the three methyl groups on the mesitylene

ring influences the reaction, generally leading to mono-acylation.[4][6]

Physicochemical Properties
Acetomesitylene is a colorless to light yellow liquid with a characteristic odor.[8][9] Its key

physical and chemical properties are summarized in the table below.

Property Value Reference(s)

Chemical Formula C₁₁H₁₄O [8][9]

Molecular Weight 162.23 g/mol [8][9]

CAS Number 1667-01-2 [4][5]

Appearance
Clear colorless to light yellow

liquid
[8][9]

Boiling Point 235-236 °C (lit.) [8][9]

Density 0.975 g/mL at 25 °C (lit.) [8][9]

Refractive Index (n20/D) 1.517 (lit.) [8][9]

Flash Point > 110 °C (> 230 °F) [4][10]

Solubility
Insoluble in water; soluble in

alcohol and ether.
[9]

Experimental Protocols: Historical Synthesis of
Acetomesitylene
The following protocol is based on the classical Friedel-Crafts acylation method.
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Synthesis of Acetomesitylene via Friedel-Crafts
Acylation
This procedure is adapted from early 20th-century methodologies for the acylation of aromatic

hydrocarbons.

Materials:

Mesitylene (1,3,5-trimethylbenzene)

Acetic anhydride

Anhydrous aluminum chloride (AlCl₃)

Anhydrous solvent (e.g., carbon disulfide or nitrobenzene)

Hydrochloric acid (concentrated)

Ice

Sodium hydroxide solution (10%)

Anhydrous calcium chloride (or other suitable drying agent)

Ether (for extraction)

Equipment:

Three-necked round-bottom flask

Reflux condenser with a calcium chloride drying tube

Dropping funnel

Magnetic stirrer and stir bar

Heating mantle or water bath

Separatory funnel
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Distillation apparatus

Procedure:

Reaction Setup: In a clean, dry three-necked round-bottom flask equipped with a magnetic

stirrer, a reflux condenser (fitted with a calcium chloride tube to protect from atmospheric

moisture), and a dropping funnel, place anhydrous aluminum chloride and the anhydrous

solvent.

Addition of Reactants: Cool the flask in an ice bath. A solution of mesitylene and acetic

anhydride in the same anhydrous solvent is prepared and placed in the dropping funnel.

Acylation Reaction: The mesitylene and acetic anhydride solution is added dropwise to the

stirred suspension of aluminum chloride over a period of 30-60 minutes, maintaining the

temperature below 10 °C. After the addition is complete, the reaction mixture is allowed to

warm to room temperature and then gently refluxed for 1-2 hours until the evolution of

hydrogen chloride gas ceases.

Work-up: The reaction mixture is cooled in an ice bath and then slowly poured onto a mixture

of crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride

complex.

Extraction: The organic layer is separated, and the aqueous layer is extracted with ether. The

combined organic layers are washed successively with water, 10% sodium hydroxide

solution, and again with water.

Drying and Solvent Removal: The organic layer is dried over anhydrous calcium chloride,

and the solvent is removed by distillation.

Purification: The crude Acetomesitylene is then purified by vacuum distillation to yield the

final product.

Reaction Pathway
The synthesis of Acetomesitylene via Friedel-Crafts acylation proceeds through a well-

established electrophilic aromatic substitution mechanism.
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Generation of the Acylium Ion

Electrophilic Aromatic Substitution

Acetic Anhydride
(CH₃CO)₂O

[CH₃CO]₂O·AlCl₃+ AlCl₃

Aluminum Chloride
AlCl₃

Acylium Ion
[CH₃C=O]⁺ Mesitylene

→ Sigma Complex
(Arenium Ion)

+ [CH₃C=O]⁺
Acetomesitylene

- H⁺

Click to download full resolution via product page

Caption: Friedel-Crafts acylation of mesitylene to form Acetomesitylene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Acetomesitylene: A Technical Guide to its Discovery,
Synthesis, and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15380558#discovery-and-history-of-acetomesitylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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